Cas no 22758-02-7 (1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-phenyl-)

• Product Name: 1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-phenyl-
• CAS No: 22758-02-7
• MF: C₁₀H₇N₃O₄
• MW: 233.180281877518
• CID: 1411574
• PubChem ID: 555209
• Update Time: 2025-04-20

1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-phenyl-
• 1-Phenyl-1H-1,2,3-triazole-4,5-dicarboxylic acid
• SR-01000518053
• STK756994
• 1-phenyltriazole-4,5-dicarboxylic acid
• 22758-02-7
• DDHVZJQKNVXDNX-UHFFFAOYSA-N
• SR-01000518053-1
• 1-Phenyl-1H-1,2,3-triazole-4,5-dicarboxylic acid #
• AKOS001709009
• 1,2,3-Triazole-4,5-dicarboxylic acid, 1-phenyl-

• Inchi： 1S/C10H7N3O4/c14-9(15)7-8(10(16)17)13(12-11-7)6-4-2-1-3-5-6/h1-5H,(H,14,15)(H,16,17)
• InChI Key： DDHVZJQKNVXDNX-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)N=NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 233.04371
• Monoisotopic Mass: 233.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.31